2,2-Dimethyl-2,3-dihydro-1-benzofuran-7-sulfonyl isocyanate

• CAS RN: 89819-26-1
• Molecular Formula: C11H11NO4S
• Molecular Weight: 253.28 g/mol
• IUPAC Name: 2,2-dimethyl-N-(oxomethylidene)-3H-1-benzofuran-7-sulfonamide
• InChI: InChI=1S/C11H11NO4S/c1-11(2)6-8-4-3-5-9(10(8)16-11)17(14,15)12-7-13/h3-5H,6H2,1-2H3
• InChI Key: CUIBPTDIGVDIIQ-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2=C(O1)C(=CC=C2)S(=O)(=O)N=C=O)C

Description

2,2-Dimethyl-2,3-dihydro-1-benzofuran-7-sulfonyl isocyanate is a useful research compound. Its molecular formula is C11H11NO4S and its molecular weight is 253.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A suspension of 22 g of the N-(n-butylaminocarbonyl)-2,3-dihydro-2,2-dimethyl-7-benzofuransulfonamide prepared in Example 3, in 125 ml of xylene containing 0.3 g of DABCO was heated at 130°-135° C. while 5.3 ml of phosgene was added portionwise at a rate to maintain a reflux temperature of 130°-135° C. The mixture was refluxed for an additional 1.5 hours, cooled under nitrogen, and concentrated to dryness in vacuo. A sample of the crude oily product displayed a characteristic sulfonyl isocyanate band in the IR at 2200 cm-1.

Synthesis routes and methods II

Procedure details

8 g of N-(2,3-dihydro-2,2-dimethylbenzo[b]furan-7-ylsulfonyl)-N'-methylurea are dispersed in 400 ml of absolute chlorobenzene and the dispersion is saturated with phosgene at about 130° C., whereupon a clear solution forms. The solvent is then destilled off in vacuo, with the exclusion of moisture, to give 2,3-dihydro-2,2-dimethylbenzo[b]furan-7-ylsulfonylisocyanate in the form of an oil, which can be used without further purification for obtaining the fused N-phenylsulfonyl-N'-pyrimidinylureas and N-phenylsulfonyl-N'-triazinylureas of the formula I.